N-[2-(4,5-dihydro-1,3-thiazol-2-ylamino)-2-oxoethyl]cyclohexanecarboxamide

• IUPAC Name: N-[2-(4,5-dihydro-1,3-thiazol-2-ylamino)-2-oxoethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C12H19N3O2S/c16-10(15-12-13-6-7-18-12)8-14-11(17)9-4-2-1-3-5-9/h9H,1-8H2,(H,14,17)(H,13,15,16)
• InChI Key: NEBLKMCFXOOHCT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCC(=O)NC2=NCCS2
• Molecular Formula: C12H19N3O2S
• Molecular Weight: 269.37 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-[2-(4,5-dihydro-1,3-thiazol-2-ylamino)-2-oxoethyl]cyclohexanecarboxamide involves multiple steps, including cyclization and condensation reactions. For instance, synthesis processes have been developed for related structures, emphasizing the role of cyclization products and the use of specific reagents and conditions to achieve high yields and purity (Zadorozhnii et al., 2019).

Molecular Structure Analysis

Molecular structure analysis of compounds with similar complexity involves X-ray crystallography and spectral studies. For example, compounds have been characterized revealing detailed structural insights, including bond lengths and angles, crystallization in specific space groups, and molecular conformations, facilitating a deeper understanding of their molecular architecture (Al-Hourani et al., 2016).

Future Directions

Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities. Thus, future research may focus on the design and development of different thiazole derivatives, including “N-[2-(4,5-dihydro-1,3-thiazol-2-ylamino)-2-oxoethyl]cyclohexanecarboxamide”, to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities.